Cas no 1251706-22-5 (N'-2-hydroxy-2-(thiophen-3-yl)ethyl-N-(2-methoxyethyl)ethanediamide)

• Product Name: N'-2-hydroxy-2-(thiophen-3-yl)ethyl-N-(2-methoxyethyl)ethanediamide
• CAS No: 1251706-22-5
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 6076399
• PubChem ID: 52992641
• Update Time: 2025-07-24

N'-2-hydroxy-2-(thiophen-3-yl)ethyl-N-(2-methoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-hydroxy-2-(thiophen-3-yl)ethyl-N-(2-methoxyethyl)ethanediamide
• 1251706-22-5
• F5857-1398
• N'-(2-hydroxy-2-thiophen-3-ylethyl)-N-(2-methoxyethyl)oxamide
• N1-(2-hydroxy-2-(thiophen-3-yl)ethyl)-N2-(2-methoxyethyl)oxalamide
• VU0524773-1
• AKOS024523517
• N'-[2-hydroxy-2-(thiophen-3-yl)ethyl]-N-(2-methoxyethyl)ethanediamide

• Inchi： 1S/C11H16N2O4S/c1-17-4-3-12-10(15)11(16)13-6-9(14)8-2-5-18-7-8/h2,5,7,9,14H,3-4,6H2,1H3,(H,12,15)(H,13,16)
• InChI Key： AHNHNODZEQVRMS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C(NCCOC)=O)=O)O

Computed Properties

• Exact Mass: 272.083
• Monoisotopic Mass: 272.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-hydroxy-2-(thiophen-3-yl)ethyl-N-(2-methoxyethyl)ethanediamide

Professional Introduction to N'-2-hydroxy-2-(thiophen-3-yl)ethyl-N-(2-methoxyethyl)ethanediamide (CAS No. 1251706-22-5)

N'-2-hydroxy-2-(thiophen-3-yl)ethyl-N-(2-methoxyethyl)ethanediamide, a compound with the CAS number 1251706-22-5, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure and functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both hydroxy and thiophen-3-yl substituents, along with the ethylene diamide backbone, endows it with unique chemical properties that make it a promising candidate for various biochemical interactions.

The compound's structure is particularly noteworthy for its ability to engage in multiple types of hydrogen bonding and π-stacking interactions, which are critical for the design of molecular recognition systems. In recent years, there has been a growing interest in thiophene-based derivatives due to their role as key scaffolds in the development of antiviral, anticancer, and anti-inflammatory agents. The N'-2-hydroxy-2-(thiophen-3-yl)ethyl-N-(2-methoxyethyl)ethanediamide molecule exemplifies this trend by integrating a thiophene ring with functionalized amide groups that enhance its solubility and bioavailability.

Recent studies have highlighted the compound's potential in modulating enzyme activity and inhibiting pathogenic processes. For instance, researchers have explored its interaction with proteases and kinases, which are often overexpressed in diseases such as cancer and neurodegeneration. The hydroxy group on the ethyl chain provides a site for phosphorylation or acylation, enabling post-translational modifications that can fine-tune its biological activity. Additionally, the thiophen-3-yl moiety has been shown to enhance binding affinity to certain biological targets due to its aromaticity and electronic properties.

In the context of drug discovery, this compound serves as a versatile building block for synthesizing more complex molecules with tailored pharmacological profiles. Its amide linkages can be further functionalized to introduce additional pharmacophores or improve metabolic stability. The use of N'-2-hydroxy-2-(thiophen-3-yl)ethyl-N-(2-methoxyethyl)ethanediamide in medicinal chemistry has led to the development of novel analogs that exhibit improved efficacy and reduced toxicity compared to existing therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriate precursors, followed by functional group transformations such as hydroxylation and methoxylation. Advanced techniques like palladium-catalyzed cross-coupling reactions have also been employed to introduce the thiophene ring efficiently. These synthetic methodologies underscore the compound's complexity and highlight the expertise required for its production.

Evaluation of this molecule's pharmacokinetic properties has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). The presence of polar functional groups enhances its solubility in aqueous environments, facilitating better bioavailability. Furthermore, preliminary toxicological studies indicate that it exhibits low systemic toxicity at therapeutic doses, making it a favorable candidate for further clinical investigation.

The integration of computational chemistry tools has accelerated the discovery process by allowing researchers to predict molecular interactions and optimize lead compounds before experimental validation. Molecular docking simulations have been particularly useful in identifying potential binding sites on target proteins for N'-2-hydroxy-2-(thiophen-3-yl)ethyl-N-(2-methoxyethyl)ethanediamide. These simulations have provided insights into how structural modifications can enhance binding affinity and selectivity.

The role of this compound in addressing unmet medical needs is increasingly evident as research progresses. Its ability to modulate key biological pathways makes it a valuable asset in the quest for new treatments for chronic diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications that benefit patients worldwide.

In conclusion, N'-2-hydroxy-2-(thiophen-3-yl)ethyl-N-(2-methoxyethyl)ethanediamide (CAS No. 1251706-22-5) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a key player in the development of next-generation therapeutics. Continued research into its mechanisms of action and optimization strategies will further solidify its importance in modern medicine.